17α-Estradiol Sulfate Sodium Salt

• CAS No.: 56050-04-5
• Product Name: 17α-Estradiol Sulfate Sodium Salt
• Molecular Formula: C18H23O5S . Na
• Molecular Weight: 351.45 22.99
• IUPAC Name: sodium;[(8R,9S,13S,14S,17R)-17-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] sulfate
• Standard InChI: InChI=1S/C18H24O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3,5,10,14-17,19H,2,4,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,15-,16+,17-,18+;/m1./s1
• Standard InChIKey: LMJQCTISQYSLPF-JOWXCZTESA-M
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@H]2O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
• SMILES: CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OS(=O)(=O)[O-].[Na+]
• Appearance: White Solid
• Description: A derivative of Estradiol. Estradiol​ is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (17α)-Estra-1,3,5(10)-triene-3,17-diol 3-(Hydrogen sulfate) Sodium Salt; 17α-Acetoxy-3-sulfatoxy-estra-1,3,5(10)-triene Sodium Salt
• PubChem Compound: 23671799
• Last Modified: Nov 11 2021